Cas no 1334145-99-1 (1-butyl-3-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidine-6-sulfonyl chloride)

1-butyl-3-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidine-6-sulfonyl chloride structure

1334145-99-1 structure

Product Name:1-butyl-3-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidine-6-sulfonyl chloride

CAS No:1334145-99-1

MF:C₁₂H₁₄ClN₃O₄S

MW:331.775260448456

MDL:MFCD19686410

CID:5198112

Update Time:2023-11-24

1-butyl-3-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 1-butyl-3-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-sulfonyl chloride
- 1-butyl-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidine-6-sulfonyl chloride
- 1-butyl-3-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-sulfonylchloride
- Pyrido[2,3-d]pyrimidine-6-sulfonyl chloride, 1-butyl-1,2,3,4-tetrahydro-3-methyl-2,4-dioxo-
- 1-butyl-3-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidine-6-sulfonyl chloride
- MDL： MFCD19686410
- Inchi： 1S/C12H14ClN3O4S/c1-3-4-5-16-10-9(11(17)15(2)12(16)18)6-8(7-14-10)21(13,19)20/h6-7H,3-5H2,1-2H3
- InChI Key： NOXQAIGXTGXMBB-UHFFFAOYSA-N
- SMILES： ClS(C1=CN=C2C(=C1)C(N(C)C(N2CCCC)=O)=O)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 533
XLogP3: 1.3
Topological Polar Surface Area: 96

1-butyl-3-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidine-6-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-81954-0.05g	1-butyl-3-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-sulfonyl chloride	1334145-99-1		0.05g	$612.0	2023-09-02
Enamine	EN300-81954-0.1g	1-butyl-3-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-sulfonyl chloride	1334145-99-1		0.1g	$640.0	2023-09-02
Enamine	EN300-81954-0.25g	1-butyl-3-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-sulfonyl chloride	1334145-99-1		0.25g	$670.0	2023-09-02
Enamine	EN300-81954-0.5g	1-butyl-3-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-sulfonyl chloride	1334145-99-1		0.5g	$699.0	2023-09-02
Enamine	EN300-81954-1.0g	1-butyl-3-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-sulfonyl chloride	1334145-99-1		1.0g	$727.0	2023-02-12
Enamine	EN300-81954-2.5g	1-butyl-3-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-sulfonyl chloride	1334145-99-1		2.5g	$1428.0	2023-09-02
Enamine	EN300-81954-5.0g	1-butyl-3-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-sulfonyl chloride	1334145-99-1		5.0g	$2110.0	2023-02-12
Enamine	EN300-81954-10.0g	1-butyl-3-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-sulfonyl chloride	1334145-99-1		10.0g	$3130.0	2023-02-12
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01085716-1g	1-Butyl-3-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-sulfonyl chloride	1334145-99-1	95%	1g	￥3325.0	2023-04-03
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01085716-5g	1-Butyl-3-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-sulfonyl chloride	1334145-99-1	95%	5g	￥9639.0	2023-04-03